Cas no 2091860-20-5 (methyl 2-(5-bromo-3-methylfuran-2-yl)acetate)

• Product Name: methyl 2-(5-bromo-3-methylfuran-2-yl)acetate
• CAS No: 2091860-20-5
• MF: C₈H₉BrO₃
• MW: 233.059262037277
• MDL: MFCD30657714
• CID: 5241749
• PubChem ID: 131297298
• Update Time: 2026-03-08

methyl 2-(5-bromo-3-methylfuran-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-Furanacetic acid, 5-bromo-3-methyl-, methyl ester
• methyl 2-(5-bromo-3-methylfuran-2-yl)acetate

• MDL： MFCD30657714
• Inchi： 1S/C8H9BrO3/c1-5-3-7(9)12-6(5)4-8(10)11-2/h3H,4H2,1-2H3
• InChI Key： FHGNZYIZOOFIEA-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC(C)=C1CC(OC)=O

Additional information on methyl 2-(5-bromo-3-methylfuran-2-yl)acetate

Comprehensive Overview of Methyl 2-(5-bromo-3-methylfuran-2-yl)acetate (CAS No. 2091860-20-5)

Methyl 2-(5-bromo-3-methylfuran-2-yl)acetate (CAS No. 2091860-20-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This ester derivative, featuring a 5-bromo-3-methylfuran moiety, is a versatile intermediate in synthetic chemistry. Its unique structural properties make it valuable for constructing complex molecules, particularly in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications due to its reactivity and compatibility with various chemical transformations.

The compound's furan ring and bromine substituent contribute to its distinct electronic and steric characteristics, which are critical for designing targeted molecular architectures. In recent years, the demand for heterocyclic compounds like methyl 2-(5-bromo-3-methylfuran-2-yl)acetate has surged, driven by their role in drug discovery and functional materials. For instance, furan derivatives are often investigated for their antimicrobial, anti-inflammatory, and anticancer properties, aligning with the growing focus on green chemistry and sustainable synthesis.

One of the most searched questions related to this compound is: "What are the applications of methyl 2-(5-bromo-3-methylfuran-2-yl)acetate in medicinal chemistry?" Studies suggest that it serves as a key building block for small-molecule inhibitors and ligands targeting enzymes or receptors. Its ester group also allows for further functionalization, making it a preferred choice for combinatorial chemistry libraries. Additionally, its compatibility with cross-coupling reactions (e.g., Suzuki or Sonogashira couplings) enhances its utility in creating diverse molecular scaffolds.

Another trending topic is the compound's role in agrochemical innovation. With the rising need for eco-friendly pesticides and herbicides, researchers are leveraging furan-based intermediates like methyl 2-(5-bromo-3-methylfuran-2-yl)acetate to develop novel crop protection agents. Its bromine atom facilitates selective modifications, enabling the design of compounds with improved efficacy and reduced environmental impact. This aligns with the broader industry shift toward precision agriculture and biodegradable solutions.

From a technical perspective, the compound's physical and chemical properties are frequently queried in academic and industrial databases. It typically appears as a light-yellow to colorless liquid or solid, depending on purity and storage conditions. Its molecular weight (247.09 g/mol) and solubility in organic solvents like dichloromethane or ethanol make it suitable for laboratory-scale reactions. Stability under inert atmospheres and avoidance of prolonged light exposure are recommended to preserve its integrity.

In the context of material science, methyl 2-(5-bromo-3-methylfuran-2-yl)acetate is explored for its potential in polymeric materials and organic electronics. Furan-containing polymers are known for their biodegradability and mechanical strength, addressing the global demand for sustainable materials. The compound's ability to participate in click chemistry or polymerization reactions further expands its applicability in creating advanced functional materials.

As the scientific community continues to prioritize structure-activity relationship (SAR) studies, this compound's relevance is expected to grow. Its synthetic accessibility and modularity make it a staple in modern organic synthesis. For those seeking detailed protocols, resources like SciFinder and Reaxys provide curated data on its reactivity and derivative formations.

In summary, methyl 2-(5-bromo-3-methylfuran-2-yl)acetate (CAS No. 2091860-20-5) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from drug discovery to sustainable materials—underscore its importance in addressing contemporary scientific challenges. As interest in tailored heterocycles and green synthesis intensifies, this compound will likely remain a focal point for cutting-edge research.